6-ethyl 3-methyl 2-(3-(2,5-dioxopyrrolidin-1-yl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate

• IUPAC Name: 6-O-ethyl 3-O-methyl 2-[[3-(2,5-dioxopyrrolidin-1-yl)benzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• InChI: InChI=1S/C23H23N3O7S/c1-3-33-23(31)25-10-9-15-16(12-25)34-21(19(15)22(30)32-2)24-20(29)13-5-4-6-14(11-13)26-17(27)7-8-18(26)28/h4-6,11H,3,7-10,12H2,1-2H3,(H,24,29)
• InChI Key: QFVSVNMKMRKLIZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)C3=CC(=CC=C3)N4C(=O)CCC4=O
• Molecular Formula: C23H23N3O7S
• Molecular Weight: 485.5 g/mol
• CAS No.: 921166-06-5

Description

6-ethyl 3-methyl 2-(3-(2,5-dioxopyrrolidin-1-yl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate is a useful research compound. Its molecular formula is C23H23N3O7S and its molecular weight is 485.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Techniques and Molecular Design

Innovative synthetic approaches and molecular design strategies are critical in the development of heterocyclic compounds with potential therapeutic applications. Zhu et al. (2003) discussed the synthesis of highly functionalized tetrahydropyridines using an expedient phosphine-catalyzed [4 + 2] annulation, highlighting the versatility of heterocyclic compounds in drug development and chemical biology research (Zhu, Lan, & Kwon, 2003). Similarly, Bakhite, Al‐Sehemi, & Yamada (2005) synthesized novel pyrido and thieno derivatives, demonstrating the potential of these compounds in creating diverse molecular scaffolds for pharmacological studies (Bakhite, Al‐Sehemi, & Yamada, 2005).

Structural and Conformational Analysis

The study of molecular structures and conformations provides essential insights into the interaction mechanisms of heterocyclic compounds with biological targets. Brbot-Šaranović, Pavlović, & Cindrić (2000) investigated the synthesis and structures of new enaminones, revealing their potential as structural analogs for further modification and exploration in medicinal chemistry (Brbot-Šaranović, Pavlović, & Cindrić, 2000).

Potential Pharmacological Applications

Though the specific compound mentioned does not directly appear in the literature, related research into compounds with similar structures suggests a broad interest in their pharmacological potential. For instance, Zykova et al. (2016) synthesized and evaluated the pharmacological activity of ethyl-2-amino-1-benzamido-4-oxo-5-(2-oxo-2-arylethylidene)pyrrolidine-3-carboxylates, indicating the relevance of these compounds in developing new therapeutic agents with anti-inflammatory and antioxidant properties (Zykova, Darovskikh, Odegova, Kiselev, & Igidov, 2016).